N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C19H19FN2O4/c1-25-16-8-4-7-15(18(16)26-2)19(24)21-13-10-17(23)22(11-13)14-6-3-5-12(20)9-14/h3-9,13H,10-11H2,1-2H3,(H,21,24)
• InChI Key: XVRUGRAECMOGOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2CC(=O)N(C2)C3=CC(=CC=C3)F
• Molecular Formula: C19H19FN2O4
• Molecular Weight: 358.4 g/mol

Description

N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide, also known as FPOP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. FPOP is a small molecule that can cross the cell membrane and interact with proteins, making it a useful tool for studying protein structure and function.

Scientific Research Applications

N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide has numerous applications in scientific research, particularly in the field of protein structure and function. N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide can be used to study protein-protein interactions, protein-ligand interactions, and protein conformational changes. N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide can also be used to map protein surfaces and identify protein binding sites. These applications have important implications in drug discovery and development, as well as in understanding the mechanisms of various diseases.

Mechanism of Action

N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide works by modifying the side chains of amino acids in proteins. Specifically, N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide reacts with the solvent-exposed side chains of amino acids, such as tyrosine, tryptophan, and histidine, to form a covalent bond. This modification can be used to probe the solvent accessibility of amino acids in a protein, which can provide insights into the protein's structure and function.
Biochemical and Physiological Effects:
N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide has minimal biochemical and physiological effects on cells and tissues. N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide is a small molecule that can cross the cell membrane, but it does not appear to disrupt cell function or cause toxicity. This makes N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide a useful tool for studying proteins in their native environment.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide is its ability to modify proteins in their native environment. This allows researchers to study protein structure and function in a more physiologically relevant context. Additionally, N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide is a relatively simple and inexpensive tool that can be used in a variety of laboratory settings.
However, there are also limitations to using N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide. One limitation is that N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide can only modify solvent-exposed amino acids, which may not provide a complete picture of a protein's structure and function. Additionally, N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide can only be used to study proteins that have solvent-exposed amino acids, which limits its applicability to certain proteins.

Future Directions

There are numerous future directions for N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide research. One potential direction is to develop new methods for using N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide to study protein structure and function. For example, researchers could explore new ways of identifying protein binding sites using N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide. Another future direction is to use N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide in drug discovery and development. N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide could be used to identify new drug targets or to screen potential drug candidates for their ability to interact with proteins.
Conclusion:
In conclusion, N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide is a small molecule that has numerous applications in scientific research. N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide can be used to study protein structure and function, protein-protein interactions, and protein-ligand interactions. N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide works by modifying the side chains of amino acids in proteins and has minimal biochemical and physiological effects on cells and tissues. While there are limitations to using N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide, there are also numerous future directions for research using this compound. N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide has the potential to be a valuable tool in drug discovery and development and in understanding the mechanisms of various diseases.

Synthesis Methods

The synthesis of N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide involves several steps, including the reaction of 3-fluorophenylacetic acid with 2,3-dimethoxybenzoyl chloride to form the intermediate 1-(3-fluorophenyl)-2,3-dimethoxybenzoyl chloride. This intermediate is then reacted with pyrrolidine-3-one to form the final product, N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide. The synthesis of N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide is a relatively straightforward process that can be performed in a laboratory setting.